(E)-1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]-3-(dimethylamino)prop-2-en-1-one

• IUPAC Name: (E)-1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]-3-(dimethylamino)prop-2-en-1-one
• InChI: InChI=1S/C15H15ClN2OS/c1-10-14(13(19)8-9-18(2)3)20-15(17-10)11-4-6-12(16)7-5-11/h4-9H,1-3H3/b9-8+
• InChI Key: LKNXOGRQXOTZQQ-CMDGGOBGSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)Cl)C(=O)C=CN(C)C
• Isomeric SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)Cl)C(=O)/C=C/N(C)C
• Molecular Formula: C15H15ClN2OS
• Molecular Weight: 306.8 g/mol

Description

(E)-1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]-3-(dimethylamino)prop-2-en-1-one is a useful research compound. Its molecular formula is C15H15ClN2OS and its molecular weight is 306.81. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry and Synthesis

Researchers have extensively explored the synthesis of heterocyclic systems using related compounds as reagents. For instance, Lovro Selič and colleagues (1997) utilized methyl and phenylmethyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate in synthesizing various heterocycles, showcasing the versatility of these compounds in generating polyfunctional heterocyclic systems (Selič, Grdadolnik, & Stanovnik, 1997). This indicates a potential application in the development of pharmaceuticals and materials science.

Corrosion Inhibition

The derivatives of thiazole have been evaluated for their effectiveness as corrosion inhibitors. A study by M. Yadav, D. Sharma, and Sumit Kumar (2015) found that thiazole derivatives exhibit significant corrosion inhibition for oil-well tubular steel in hydrochloric acid solution, suggesting industrial applications in protecting metallic surfaces in harsh chemical environments (Yadav, Sharma, & Kumar, 2015).

Antimicrobial and Antimalarial Activities

Compounds related to "(E)-1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]-3-(dimethylamino)prop-2-en-1-one" have shown promising antimicrobial and antimalarial activities. For example, a study on the synthesis of nitrogen and sulfur-containing heterocyclic compounds evaluated their pharmacological activities, including antibacterial and antifungal effects, against various microorganisms (Mistry & Desai, 2006). Additionally, Edward F. Faslager and colleagues (1973) demonstrated the antimalarial potential of thiadiazole derivatives, highlighting the role of these compounds in developing new antimalarial drugs (Faslager, Johnson, & Werbel, 1973).